Cas no 898763-45-6 (Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone)

• Product Name: Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone
• CAS No: 898763-45-6
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD03841827
• CID: 1945290
• PubChem ID: 24724602
• Update Time: 2025-06-27

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CYCLOPROPYL 4-(4-METHYLPIPERAZIN-1-YLMETHYL)PHENYL KETONE
• CTK5G4523
• AG-H-64488
• cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone
• DTXSID90643001
• Cyclopropyl{4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• AKOS016020070
• 1-[(4-CYCLOPROPANECARBONYLPHENYL)METHYL]-4-METHYLPIPERAZINE
• 898763-45-6
• MFCD03841827
• Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone

• MDL： MFCD03841827
• Inchi： 1S/C16H22N2O/c1-17-8-10-18(11-9-17)12-13-2-4-14(5-3-13)16(19)15-6-7-15/h2-5,15H,6-12H2,1H3
• InChI Key： RDTFBALBIGRGOS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)C1CC1

Computed Properties

• Exact Mass: 258.17300
• Monoisotopic Mass: 258.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 1.90250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898763-45-6): A Comprehensive Overview

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898763-45-6) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article provides a detailed overview of its structure, synthesis, properties, and applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

Chemical Structure and Synthesis

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone is characterized by its unique molecular structure, which includes a cyclopropyl group, a phenyl ketone moiety, and a 4-methylpiperazine substituent. The cyclopropyl group contributes to the compound's stability and reactivity, while the 4-methylpiperazine moiety imparts significant biological activity. The synthesis of this compound typically involves several steps, including the formation of the cyclopropyl ring, the introduction of the phenyl ketone functionality, and the attachment of the 4-methylpiperazine group.

Recent studies have explored various synthetic routes to optimize the yield and purity of Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency. This method involves the sequential addition of reagents under controlled conditions, resulting in high yields and excellent purity.

Physical and Chemical Properties

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone exhibits a range of physical and chemical properties that make it suitable for various applications. It is a white crystalline solid with a melting point of approximately 120-122°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. Its molecular weight is 301.38 g/mol.

The spectroscopic properties of Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide valuable insights into the molecular structure and functional groups present in the compound. For example, the NMR spectrum shows characteristic signals for the cyclopropyl protons, aromatic protons, and the methyl group on the piperazine ring.

Biological Activity and Applications

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone has shown promising biological activity in several areas. One of its key applications is in the field of medicinal chemistry, where it has been investigated as a potential therapeutic agent for various diseases. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone has also been studied for its potential as an antitumor agent. A study conducted by researchers at Harvard University found that this compound selectively targets cancer cells by disrupting their metabolic pathways without affecting normal cells. This selective toxicity makes it an attractive candidate for further development as an anticancer drug.

The compound's ability to modulate specific receptors and enzymes has also led to its exploration in other therapeutic areas. For instance, it has been investigated for its potential as an antidepressant due to its interaction with serotonin receptors. Preclinical studies have shown that Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone can enhance serotonin levels in the brain, potentially alleviating symptoms of depression.

Safety and Toxicology

The safety profile of Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its safety in both in vitro and in vivo models. These studies have shown that the compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver or kidneys.

However, like any chemical compound, it is important to handle Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone with care to avoid exposure to high concentrations or prolonged contact with skin or eyes. Proper safety protocols should be followed during handling and storage to ensure user safety.

Conclusion

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